Cas no 1797933-86-8 (2-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-N-(cyanomethyl)acetamide)

• Product Name: 2-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-N-(cyanomethyl)acetamide
• CAS No: 1797933-86-8
• MF: C₁₂H₁₁BrN₂O₃
• MW: 311.131342172623
• CID: 6006071
• PubChem ID: 75511377
• Update Time: 2025-06-11

2-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-N-(cyanomethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-N-(cyanomethyl)acetamide
• 2-(6-bromo-2,3-dihydro-1,4-benzodioxin-7-yl)-N-(cyanomethyl)acetamide
• 1797933-86-8
• Z1786835426
• EN300-6618640
• AKOS033589709

• Inchi： 1S/C12H11BrN2O3/c13-9-7-11-10(17-3-4-18-11)5-8(9)6-12(16)15-2-1-14/h5,7H,2-4,6H2,(H,15,16)
• InChI Key： HAOKAPADYYYWTB-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1CC(NCC#N)=O)OCCO2

Computed Properties

• Exact Mass: 309.99530g/mol
• Monoisotopic Mass: 309.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-N-(cyanomethyl)acetamide

Introduction to 2-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-N-(cyanomethyl)acetamide (CAS No. 1797933-86-8)

2-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-N-(cyanomethyl)acetamide, with the CAS number 1797933-86-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated benzodioxin moiety and a cyano-substituted acetamide group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-N-(cyanomethyl)acetamide can be represented as follows: C₁₅H₁₄BrNO₃. The presence of the bromine atom in the benzodioxin ring and the cyano group on the acetamide side chain imparts specific electronic and steric properties that influence its interactions with biological targets. These properties are crucial for understanding its pharmacological profile and potential therapeutic applications.

Recent studies have explored the biological activities of 2-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-N-(cyanomethyl)acetamide. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

In addition to its anticancer properties, 2-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-N-(cyanomethyl)acetamide has been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that it may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic properties of 2-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-N-(cyanomethyl)acetamide have also been studied to assess its suitability for drug development. Research has shown that it exhibits good oral bioavailability and favorable metabolic stability. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further evaluate the safety and efficacy of 2-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-N-(cyanomethyl)acetamide, several preclinical studies have been conducted. These studies have focused on assessing its toxicity profiles in various animal models. Results indicate that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further research is needed to fully understand its long-term safety and potential side effects.

The potential applications of 2-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-N-(cyanomethyl)acetamide extend beyond cancer and inflammatory diseases. Recent studies have explored its activity against neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that this compound may have neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These results open up new avenues for its use in treating neurological conditions.

In conclusion, 2-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-N-(cyanomethyl)acetamide (CAS No. 1797933-86-8) is a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further development in various therapeutic areas. Ongoing research aims to elucidate its mechanisms of action and optimize its use in clinical settings. As more data becomes available, this compound may play a significant role in advancing the treatment of cancer, inflammatory diseases, and neurodegenerative disorders.